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Compound Name: 4-Hydroxy-7-methoxycoumarin
CAS No.: 17575-15-4
Cat. No.: B561722
Get Quote
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4-Hydroxy-7-methoxycoumarin, a derivative of the natural product coumarin, has garnered
significant interest for its pharmacological properties, notably its anti-inflammatory effects.[1][2]
In drug discovery and biological research, Dimethyl Sulfoxide (DMSO) is an indispensable
polar aprotic solvent, prized for its remarkable ability to dissolve a wide array of compounds
that are otherwise sparingly soluble in agueous solutions.[3]

Establishing the precise solubility of a compound like 4-Hydroxy-7-methoxycoumarin in
DMSO is a critical preliminary step for a multitude of applications, including:

» High-Throughput Screening (HTS): Preparing high-concentration stock solutions is
fundamental for automated screening campaigns.

» Cell-Based Assays: Accurate dosing of cells requires a soluble, stable, and concentrated
stock to minimize the final vehicle concentration, as high concentrations of DMSO can be
cytotoxic or induce off-target effects.[3]

* NMR Spectroscopy: Deuterated DMSO (DMSO-d6) is a standard solvent for NMR analysis,
making solubility a prerequisite for structural and purity assessments.[4][5]
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This guide provides the foundational knowledge and practical methodologies to confidently
work with 4-Hydroxy-7-methoxycoumarin in DMSO.

Physicochemical Properties of 4-Hydroxy-7-
methoxycoumarin

Understanding the molecular characteristics of 4-Hydroxy-7-methoxycoumarin is essential to
comprehending its behavior in DMSO. The key properties are summarized below.

Property Value Source

Molecular Formula C10HsOa4 [6][7]

Molecular Weight 192.17 g/mol [7]
Beige to pink

Appearance ) ) [819]
powder/crystalline solid

Melting Point 241-243°C [6]
4-hydroxy-7-methoxychromen-

IUPAC Name ) [7]

-one

The structure of 4-Hydroxy-7-methoxycoumarin features a benzopyranone core with a
hydroxyl group at the 4-position and a methoxy group at the 7-position. The hydroxyl group can
act as a hydrogen bond donor, while the carbonyl, ether, and hydroxyl oxygens are all potential
hydrogen bond acceptors. This combination of polar functional groups dictates its interaction
with solvents.

The Science of Solubility: Why 4-Hydroxy-7-
methoxycoumarin Dissolves in DMSO

Multiple sources confirm that 4-Hydroxy-7-methoxycoumarin is soluble in DMSO.[6][8] The
underlying principle for this high solubility lies in the chemical nature of both the solute and the
solvent.

DMSO is a polar aprotic solvent. Its polarity arises from the highly polar sulfoxide bond (S=0).
The oxygen atom is a strong hydrogen bond acceptor, while the molecule lacks acidic protons
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to act as a hydrogen bond donor.
The dissolution process is driven by favorable intermolecular interactions:

» Disruption of the Crystal Lattice: Energy is required to overcome the intermolecular forces
holding the 4-Hydroxy-7-methoxycoumarin molecules together in their solid, crystalline
state.

e Solvent-Solute Interaction: The hydroxyl group of the coumarin can form a strong hydrogen
bond with the sulfoxide oxygen of DMSO. Furthermore, dipole-dipole interactions occur
between the polar regions of the coumarin ring system and the S=0O bond of DMSO.

While specific quantitative data for 4-Hydroxy-7-methoxycoumarin is not readily available in
the literature, its parent compound, 4-hydroxycoumarin, is reported to have a solubility of
approximately 30 mg/mL in DMSO.[9] The addition of a methoxy group in the 7-position is not
expected to drastically decrease solubility in DMSO and may even enhance it due to additional
dipole-dipole interactions. However, empirical determination remains the gold standard.

Experimental Protocols for Solubility Assessment

Accurate determination of solubility is crucial for experimental reproducibility. The following
protocols provide step-by-step methodologies for both qualitative and quantitative assessment.

Protocol 1: Qualitative Solubility Assessment (Visual
Method)

This method provides a rapid, non-quantitative confirmation of solubility up to a target
concentration.

Objective: To visually determine if 4-Hydroxy-7-methoxycoumarin is soluble in DMSO at a
specific concentration (e.g., 100 mM).

Methodology:

e Calculation: Calculate the mass of 4-Hydroxy-7-methoxycoumarin (MW: 192.17 g/mol )
required to prepare a 100 mM stock solution. For 1 mL of solution: Mass (mg) = 192.17 g/mol
x 0.1 mol/L x 0.001 L x 1000 mg/g = 19.22 mg
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Preparation: Accurately weigh ~19.2 mg of the compound into a sterile microcentrifuge tube.

[4]
Solvent Addition: Add 1.0 mL of anhydrous DMSO to the tube.[4]
Dissolution: Tightly cap the tube and vortex vigorously for 1-2 minutes.[4]

Visual Inspection: Hold the tube against a light source and carefully inspect for any visible,
undissolved particles.[4]

Further Action (if needed): If undissolved solid remains, sonicate the tube in a water bath for
5-10 minutes. Gentle warming (e.g., to 37°C) can also be applied, but must be used with
caution as heat can degrade some compounds.[3][4]

Conclusion: A completely clear solution indicates that the compound is soluble at this
concentration. The presence of particulates indicates it is not fully soluble.

Workflow for Qualitative Solubility Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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